N1-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-phenyloxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-phenyloxamide
• InChI: InChI=1S/C22H28N4O2/c1-25(2)20(17-11-12-19-16(14-17)8-7-13-26(19)3)15-23-21(27)22(28)24-18-9-5-4-6-10-18/h4-6,9-12,14,20H,7-8,13,15H2,1-3H3,(H,23,27)(H,24,28)
• InChI Key: FRWUYKZQXGHCJB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC=CC=C3)N(C)C
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

N1-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-phenyloxalamide is a useful research compound. Its molecular formula is C22H28N4O2 and its molecular weight is 380.492. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Recent studies have identified derivatives of N1-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-phenyloxalamide as novel anticancer agents, demonstrating potent topoisomerase I-targeting activity and cytotoxicity. These compounds exhibit significant antitumor activity, particularly when substituents are varied, highlighting their potential in cancer therapy without discussing drug dosage or side effects (Ruchelman et al., 2004).

Neurokinin-1 Receptor Antagonism

An orally active, water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral clinical administration has been developed from derivatives of N1-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-phenyloxalamide. This compound, demonstrating high affinity and efficacy in pre-clinical tests relevant to emesis and depression, indicates its versatility in addressing neurological conditions without addressing drug use specifics (Harrison et al., 2001).

Molecular Synthesis and Applications

The compound has been utilized in the synthesis of fluorescent sensors and organic light-emitting device (OLED) applications, offering insights into new material development for biomedical and technological applications. For instance, fluorescent sensors derived from benzimidazo[2,1-a]benz[de]isoquinoline-7-one-12-carboxylic acid show promise in biomedical markers due to their 'turn-on' response to H+ ions and colorimetric response to OH− ions, demonstrating the compound's role in developing advanced materials without discussing drug-related information (Liu et al., 2015).